Cas no 1242554-83-1 (2-chloro-6-(trifluoromethyl)quinoline-3-carboxylic acid)

• Product Name: 2-chloro-6-(trifluoromethyl)quinoline-3-carboxylic acid
• CAS No: 1242554-83-1
• MF: C₁₁H₅ClF₃NO₂
• MW: 275.611112356186
• CID: 5557412
• Update Time: 2025-05-25

2-chloro-6-(trifluoromethyl)quinoline-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 2-chloro-6-(trifluoromethyl)quinoline-3-carboxylic acid

• Inchi： 1S/C11H5ClF3NO2/c12-9-7(10(17)18)4-5-3-6(11(13,14)15)1-2-8(5)16-9/h1-4H,(H,17,18)
• InChI Key： LGWGAGTUMHUNFJ-UHFFFAOYSA-N
• SMILES： N1C2C(=CC(C(F)(F)F)=CC=2)C=C(C(O)=O)C=1Cl

Additional information on 2-chloro-6-(trifluoromethyl)quinoline-3-carboxylic acid

Comprehensive Overview of 2-Chloro-6-(trifluoromethyl)quinoline-3-carboxylic Acid (CAS No. 1242554-83-1)

2-Chloro-6-(trifluoromethyl)quinoline-3-carboxylic acid (CAS No. 1242554-83-1) is a high-value quinoline derivative widely recognized for its versatile applications in pharmaceutical research, agrochemical development, and material science. This compound belongs to the class of heterocyclic carboxylic acids, characterized by a chloro-substituted quinoline backbone and a trifluoromethyl group at the 6-position, which enhances its reactivity and binding affinity. Researchers and industries are increasingly focusing on this molecule due to its potential in designing bioactive intermediates and small-molecule inhibitors.

The structural uniqueness of 2-chloro-6-(trifluoromethyl)quinoline-3-carboxylic acid lies in its electron-withdrawing trifluoromethyl group, which significantly influences its physicochemical properties, such as lipophilicity and metabolic stability. These attributes make it a promising candidate for drug discovery, particularly in targeting enzyme modulation and receptor interactions. Recent studies highlight its relevance in developing anticancer agents and antimicrobial compounds, aligning with the growing demand for novel therapeutics in precision medicine.

In agrochemical applications, this compound serves as a key intermediate for synthesizing crop protection agents. Its chloro-trifluoromethyl-quinoline scaffold is instrumental in creating pesticides and herbicides with enhanced efficacy and environmental compatibility. With the global shift toward sustainable agriculture, researchers are exploring its potential in green chemistry formulations to reduce ecological footprints.

From a synthetic chemistry perspective, CAS No. 1242554-83-1 is often utilized in cross-coupling reactions and catalyzed transformations, owing to its reactive carboxylic acid moiety. Its compatibility with palladium-catalyzed protocols and microwave-assisted synthesis has been documented, catering to the industry's need for efficient and scalable production methods. These advancements address common search queries like "quinoline derivatives in medicinal chemistry" or "trifluoromethyl group applications in drug design."

Quality control and analytical characterization of 2-chloro-6-(trifluoromethyl)quinoline-3-carboxylic acid involve techniques such as HPLC, NMR spectroscopy, and mass spectrometry. Purity standards (>98%) are critical for its use in high-end applications, ensuring reproducibility in research. This aligns with frequent user searches on "analytical methods for quinoline compounds" and "CAS 1242554-83-1 specifications."

Emerging trends also link this compound to material science innovations, particularly in organic electronics and photovoltaic materials. Its conjugated system and electron-deficient groups make it suitable for designing organic semiconductors, responding to the surge in interest around "quinoline-based functional materials."

In summary, 2-chloro-6-(trifluoromethyl)quinoline-3-carboxylic acid (CAS No. 1242554-83-1) is a multifaceted compound bridging gaps between pharmaceuticals, agrochemicals, and advanced materials. Its scientific and commercial relevance continues to grow, driven by interdisciplinary research and technological advancements.